Cas no 2061996-50-5 (3-(5-Bromo-2-pyridinyl)-L-alanine dihydrochloride)

• Product Name: 3-(5-Bromo-2-pyridinyl)-L-alanine dihydrochloride
• CAS No: 2061996-50-5
• MF: C₈H₁₁BrCl₂N₂O₂
• MW: 317.995
• CID: 3042413
• PubChem ID: 127264625
• Update Time: 2025-06-13

3-(5-Bromo-2-pyridinyl)-L-alanine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-3-(5-bromopyridin-2-yl)propanoic acid dihydrochloride
• 3-(5-Bromo-2-pyridinyl)-L-alanine dihydrochloride
• (2S)-2-amino-3-(5-bromopyridin-2-yl)propanoic acid;dihydrochloride
• (S)-2-Amino-3-(5-bromopyridin-2-yl)propanoicaciddihydrochloride
• Y10844
• 2061996-50-5
• DS-19787
• (S)-2-AMINO-3-(5-BROMOPYRIDIN-2-YL)PROPANOIC ACID 2HCL
• (2S)-2-AMINO-3-(5-BROMOPYRIDIN-2-YL)PROPANOIC ACID DIHYDROCHLORIDE
• AKOS030632950
• (2S)-2-Amino-3-(5-bromopyridin-2-yl)propanoic acid 2HCl

• Inchi： InChI=1S/C8H9BrN2O2.2ClH/c9-5-1-2-6(11-4-5)3-7(10)8(12)13;;/h1-2,4,7H,3,10H2,(H,12,13);2*1H/t7-;;/m0../s1
• InChI Key： DNPOMLJMPCRNTI-KLXURFKVSA-N
• SMILES： C1=CC(=NC=C1Br)CC(C(=O)O)N.Cl.Cl

Computed Properties

• Exact Mass: 315.93810g/mol
• Monoisotopic Mass: 315.93810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.2Ų

Additional information on 3-(5-Bromo-2-pyridinyl)-L-alanine dihydrochloride

Introduction to 3-(5-Bromo-2-pyridinyl)-L-alanine dihydrochloride (CAS No. 2061996-50-5)

3-(5-Bromo-2-pyridinyl)-L-alanine dihydrochloride (CAS No. 2061996-50-5) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, a derivative of L-alanine, is characterized by its brominated pyridine moiety and its dihydrochloride salt form, which confers it with distinct chemical and biological properties. The compound's structure and functional groups make it a valuable candidate for various applications, including the development of novel therapeutic agents.

The chemical structure of 3-(5-Bromo-2-pyridinyl)-L-alanine dihydrochloride consists of an L-alanine backbone with a 5-bromo-2-pyridinyl substituent attached to the α-carbon. The presence of the bromine atom in the pyridine ring imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity. The dihydrochloride salt form enhances its solubility in aqueous media, making it more suitable for pharmaceutical formulations.

In recent years, medicinal chemistry has seen a surge in the exploration of brominated pyridine derivatives due to their potential therapeutic applications. Research has shown that compounds with similar structures exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the *Journal of Medicinal Chemistry* (2021) demonstrated that certain brominated pyridine derivatives have potent anti-inflammatory effects by inhibiting key enzymes involved in inflammatory pathways.

The pharmacological profile of 3-(5-Bromo-2-pyridinyl)-L-alanine dihydrochloride has been extensively studied in both in vitro and in vivo models. In vitro assays have revealed that this compound exhibits selective inhibition of specific enzymes, such as cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial for the production of inflammatory mediators. Additionally, preliminary studies have indicated that it may have potential as an anticancer agent by inducing apoptosis in cancer cells through the modulation of specific signaling pathways.

The synthesis of 3-(5-Bromo-2-pyridinyl)-L-alanine dihydrochloride involves several well-established chemical reactions. One common approach is to start with L-alanine and react it with a suitable 5-bromo-2-pyridine derivative under appropriate conditions to form the desired product. The subsequent conversion to the dihydrochloride salt can be achieved through acidification with hydrochloric acid. This synthetic route is efficient and scalable, making it suitable for large-scale production.

In terms of biological applications, 3-(5-Bromo-2-pyridinyl)-L-alanine dihydrochloride has shown promise in various preclinical studies. For example, a study published in *Bioorganic & Medicinal Chemistry Letters* (2020) reported that this compound effectively reduced inflammation in animal models of arthritis by inhibiting pro-inflammatory cytokines such as TNF-α and IL-6. Another study in *Cancer Letters* (2019) highlighted its potential as an anticancer agent by demonstrating its ability to induce apoptosis in human breast cancer cells.

The safety profile of 3-(5-Bromo-2-pyridinyl)-L-alanine dihydrochloride is also an important consideration for its potential use in pharmaceutical applications. Preclinical toxicology studies have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

In conclusion, 3-(5-Bromo-2-pyridinyl)-L-alanine dihydrochloride (CAS No. 2061996-50-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it a valuable candidate for the development of novel therapeutic agents targeting inflammation and cancer. Ongoing research continues to explore its full potential, paving the way for future advancements in drug discovery and development.